Cas no 2229138-60-5 (2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229138-60-5
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 6052618
• PubChem ID: 165827367
• Update Time: 2025-11-01

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1883526
• 2-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)cyclopropane-1-carboxylic acid
• 2229138-60-5

• Inchi： 1S/C15H18FNO4/c1-15(2,3)21-14(20)17-8-4-5-12(16)10(6-8)9-7-11(9)13(18)19/h4-6,9,11H,7H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： ZUQVEGMANVRPFZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1CC1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.12198622g/mol
• Monoisotopic Mass: 295.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229138-60-5): A Comprehensive Overview

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229138-60-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid is C₁₄H₁₇FN₂O₃, with a molecular weight of 280.30 g/mol. The compound features a cyclopropane ring substituted with a 5-{(tert-butoxy)carbonylamino}-2-fluorophenyl group, which imparts unique chemical and physical properties. The presence of the tert-butoxycarbonyl (Boc) protecting group on the amino functionality ensures stability during synthesis and processing, while the fluorine atom introduces additional electronic effects that can influence biological activity.

Synthesis Methods

The synthesis of 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid has been reported in several studies, with various approaches being explored to optimize yield and purity. One common method involves the reaction of 5-amino-2-fluorobenzonitrile with tert-butyl bromoacetate to form the Boc-protected intermediate, followed by cyclization to form the cyclopropane ring. Another approach utilizes a palladium-catalyzed coupling reaction to introduce the fluorinated phenyl group onto the cyclopropane scaffold.

Biological Activities and Applications

2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid has demonstrated promising biological activities in preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, studies have indicated that it possesses anti-cancer activity, particularly against certain types of solid tumors.

A recent study published in the Journal of Medicinal Chemistry reported that 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid selectively inhibits the activity of a specific enzyme involved in cancer cell proliferation. This selective inhibition suggests that the compound may have fewer side effects compared to non-selective inhibitors currently in use.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid into clinical trials. Several pharmaceutical companies are currently conducting phase I trials to evaluate its safety and efficacy in human subjects. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

Beyond its therapeutic applications, 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid also holds potential as a tool compound for further research in medicinal chemistry. Its unique structure and biological activities make it an attractive candidate for structure-activity relationship (SAR) studies, which can help identify new lead compounds with improved therapeutic profiles.

Conclusion

In summary, 2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229138-60-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.